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Cat. No.: B1257506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,5-DiBr-PAESA [4-(3,5-dibromo-2-

pyridylazo)-N-ethyl-N-(3-sulfopropyl)aniline], a highly sensitive chromogenic agent

predominantly used in the quantitative determination of metal ions, particularly copper. This

document outlines the core principles of its application, detailed experimental protocols, and

the associated physicochemical data.

Core Principles
3,5-DiBr-PAESA is a synthetic organic compound that acts as a chelating agent, forming

stable, colored complexes with various metal ions.[1] This property makes it a valuable reagent

in spectrophotometric analysis. The underlying mechanism involves the pyridylazo group of the

3,5-DiBr-PAESA molecule binding to metal ions, which alters the electronic properties of the

compound and results in a measurable color change.[1]

The most prominent application of 3,5-DiBr-PAESA is in the colorimetric assay for the

determination of copper. In a typical assay, copper ions in a sample react with 3,5-DiBr-PAESA
in a buffered, acidic medium (pH 4.7) to form a stable, colored chelate.[2][3] The intensity of the

resulting color is directly proportional to the concentration of copper in the sample and is

quantified by measuring the absorbance at the wavelength of maximum absorption (λmax).[2]
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While extensively used in analytical assays, specific quantitative values for the molar

absorptivity and extinction coefficient of 3,5-DiBr-PAESA and its metal complexes are not

consistently reported across publicly available literature. The molar absorptivity of a related

compound, 2-(5-bromo-2-pyridylazo)-5-(N-propyl-N-sulfopropylamino) aniline Na salt (5-Br-

PSAA), for its copper complex has been reported as 6.5 x 10(4) L/mol·cm at 580 nm.[4]

However, for 3,5-DiBr-PAESA, researchers typically rely on the generation of a standard curve

for quantification.

The key spectroscopic parameter for the 3,5-DiBr-PAESA-copper complex is its maximum

absorbance wavelength (λmax).

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax) for Copper

Complex

~580 nm (acceptable range:

570 - 590 nm)
[5][6]

Molar Absorptivity (ε) of

Copper Complex

Not explicitly found in cited

literature.

Extinction Coefficient of

Copper Complex

Not explicitly found in cited

literature.

Experimental Protocols
The following sections provide detailed methodologies for the use of 3,5-DiBr-PAESA in the

spectrophotometric determination of copper, based on protocols from commercially available

assay kits and research articles.

Sample Preparation
Proper sample preparation is crucial for accurate results. The following are general guidelines

for different sample types:

Serum or Plasma: Insoluble substances should be removed by centrifugation. It is important

to note that EDTA-plasma samples are not suitable as EDTA interferes with the assay.[6]
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Tissue Extracts, Cell Lysates, and other Biological Fluids: If the sample is turbid, it should be

clarified by centrifugation (e.g., 6,000 rpm for 15 minutes). The pH of the supernatant may

need to be adjusted to a range of 2.0 - 3.0.[6]

Tissue Samples: Homogenized tissue can be treated with 5% trichloroacetic acid (TCA),

vortexed, and incubated at 4 - 8°C. Following centrifugation, the supernatant is collected for

the assay. The sample pH should be between 2.0 and 8.0.[6]

Assay Protocol for Copper Determination (Microplate
Method)
This protocol is adapted from a common microplate-based assay.

Reagents:

Buffer Solution: A weak acidic buffer (e.g., acetate buffer, pH 4.7).[3]

Chromogen Solution: 3,5-DiBr-PAESA reagent.

Reducing Agent: Ascorbic acid is often used to reduce Cu2+ to Cu+.[7]

Copper Calibrator: A standard solution of known copper concentration (e.g., 200 µg/dL).[6]

Working Solution: A mixture of the buffer and chromogen solution, prepared fresh.[6]

Blank: Purified water.

Procedure:

Prepare a Standard Curve: A series of dilutions of the Copper Calibrator should be prepared

to generate a standard curve.

Sample Addition: Add 12 µL of the Blank, Copper Calibrator standards, or prepared sample

to individual wells of a microplate.[6]

Reagent Addition: Add 240 µL of the Working Solution to each well. Mix gently to avoid

foaming.[6]
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Incubation: Incubate the microplate at room temperature for 10 minutes.[6]

Absorbance Measurement: Read the optical density (OD) at 580 nm. A reference wavelength

(e.g., 750 nm) can also be used for background correction.[6]

Calculation: The copper concentration in the samples is determined by comparing their

absorbance values to the standard curve.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key processes involved in the application of 3,5-DiBr-
PAESA.
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Experimental Workflow for Copper Determination using 3,5-DiBr-PAESA
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Caption: Workflow for copper quantification using 3,5-DiBr-PAESA.
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Principle of 3,5-DiBr-PAESA Copper Assay
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Caption: The chemical principle of the 3,5-DiBr-PAESA copper assay.
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Signaling Pathways
Current scientific literature does not indicate a role for 3,5-DiBr-PAESA in biological signaling

pathways. Its application is consistently reported within the domain of analytical chemistry as a

chromogenic agent for the detection of metal ions.

Conclusion
3,5-DiBr-PAESA is a robust and sensitive reagent for the spectrophotometric determination of

copper and other metal ions. While specific molar absorptivity data is not readily available, the

use of a standard curve allows for accurate and reproducible quantification. The detailed

protocols and understanding of the assay principle provided in this guide will be valuable to

researchers in various scientific and developmental fields requiring precise metal ion analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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